Cas no 36548-09-1 (21H,23H-Porphine-2,7,18-tripropanoicacid, 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl-)

21H,23H-Porphine-2,7,18-tripropanoicacid, 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl- structure
36548-09-1 structure
Product name:21H,23H-Porphine-2,7,18-tripropanoicacid, 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl-
CAS No:36548-09-1
MF:C36H38N4O8
MW:654.708929538727
CID:306759

21H,23H-Porphine-2,7,18-tripropanoicacid, 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 21H,23H-Porphine-2,7,18-tripropanoicacid, 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl-
    • 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl- 21H,23H-porphine-2,7,18-tripropanoic acid
    • 3,3',3''-[(1Z,7Z,12Z,16Z)-5-(Carboxymethyl)-14-ethyl-10,15,19-trimethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1~3,6~.1~8,11~.1~13,16~]tetracosa-1,3,5,7,9,11(23),12,14,16,18(21),19-undecaen-4,9,20-triyl]tripropans?ure
    • 3-(Carboxymethyl)-12-ethyl-8,13,17-trimethyl-21H,23H-porphine-2,7,18-tripropanoic acid
    • Isocoproporphyrin
    • 3-Carboxymethyl-12-ethyl-8,13,17-trimethyl-21H,23H-porphyrin-2,7,18-tripropanoic acid
    • Inchi: 1S/C36H38N4O8/c1-5-20-17(2)25-13-26-18(3)21(6-9-33(41)42)29(38-26)15-31-23(8-11-35(45)46)24(12-36(47)48)32(40-31)16-30-22(7-10-34(43)44)19(4)27(39-30)14-28(20)37-25/h13-16,37,40H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48)/b25-13-,26-13-,27-14-,28-14-,29-15-,30-16-,31-15-,32-16-
    • InChI Key: UHKZSWAPQUEURH-TXUIXYGZSA-N
    • SMILES: O([H])C(C([H])([H])C1=C2C([H])=C3C(C([H])([H])C([H])([H])C(=O)O[H])=C(C([H])([H])[H])C(C([H])=C4C(C([H])([H])C([H])([H])[H])=C(C([H])([H])[H])C(=C([H])C5C(C([H])([H])[H])=C(C([H])([H])C([H])([H])C(=O)O[H])C(=C([H])C(=C1C([H])([H])C([H])([H])C(=O)O[H])N2[H])N=5)N4[H])=N3)=O |c:44,64,t:9,29|

Computed Properties

  • Exact Mass: 654.26914
  • Monoisotopic Mass: 654.269
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 12
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.366
  • Boiling Point: 1248.3°Cat760mmHg
  • Flash Point: 708.7°C
  • Refractive Index: 1.638
  • PSA: 201.74

21H,23H-Porphine-2,7,18-tripropanoicacid, 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl- Related Literature

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